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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of Tralkoxydim with

other commonly used graminicides that share the same mode of action: the inhibition of acetyl-

CoA carboxylase (ACCase). The information presented herein is intended to assist researchers

and professionals in making informed decisions by providing a consolidated overview of key

environmental and toxicological parameters, supported by standardized experimental

protocols.

Executive Summary
Tralkoxydim is a post-emergence herbicide effective against various grass weeds in cereal

crops. Like other graminicides in its class, it functions by inhibiting the ACCase enzyme, a

critical component in fatty acid synthesis in susceptible grass species. While offering significant

agricultural benefits, it is imperative to understand its environmental footprint relative to

alternative herbicides. This guide compares Tralkoxydim with other ACCase inhibitors,

including Clethodim, Fluazifop-P-butyl, Pinoxaden, Sethoxydim, Fenoxaprop-P-ethyl, and

Clodinafop-propargyl, across several key environmental indicators.
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The environmental persistence of a herbicide, often measured by its soil half-life (DT50), and

its potential for mobility, indicated by the soil organic carbon-water partitioning coefficient (Koc),

are critical factors in assessing its long-term environmental impact.

Herbicide
Soil Half-life (DT50,
days)

Soil Organic
Carbon Partitioning
Coefficient (Koc,
mL/g)

Leaching Potential

Tralkoxydim 2 - 13[1] 1,530 - 8,100[2] Low to Immobile[2]

Clethodim ~3[3] -
Mobile (but short-

lived)[3]

Fluazifop-P-butyl
Rapid degradation to

Fluazifop-P[4]
-

Degradation products

may leach[4]

Pinoxaden Aerobic: 2 - 3[5] 121 - 852[1][5]
Moderate to High

Mobility[1][5]

Sethoxydim
4 - 5 (can range from

hours to 25)[5]
~190[3] High Mobility[5]

Fenoxaprop-P-ethyl
9 (aerobic), 30

(anaerobic)[6]
-

Low Leaching

Potential[7]

Clodinafop-propargyl 0.8 (aerobic)[8] - -

Key Observations:

Tralkoxydim exhibits low soil persistence with a half-life of 2 to 13 days.[1] Its high Koc

value suggests it binds tightly to soil particles, making it relatively immobile.[2]

Clethodim and Pinoxaden also have short soil half-lives.[3][5] However, Pinoxaden has a

wider range of Koc values, indicating a variable leaching potential depending on soil type.[1]

[5]

Sethoxydim is characterized by high mobility, although its persistence in soil is generally low.

[5]
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Fluazifop-P-butyl degrades rapidly in soil, but its degradation products have been shown to

have the potential to leach into groundwater.[4]

Ecotoxicological Profile
The impact of graminicides on non-target organisms is a crucial aspect of their environmental

risk assessment. The following table summarizes the acute toxicity of Tralkoxydim and its

alternatives to a range of representative terrestrial and aquatic organisms.

Herbicide

Honey Bee
(Apis
mellifera)
Acute Contact
LD50 (µ g/bee )

Earthworm
(Eisenia fetida)
14-day LC50
(mg/kg soil)

Rainbow Trout
(Oncorhynchu
s mykiss) 96-
hour LC50
(mg/L)

Green Algae
(Selenastrum
capricornutum
) 72-hour EC50
(mg/L)

Tralkoxydim 54[1] >1000 >6.1 >5.1

Clethodim >100 >1000 32 -

Fluazifop-P-butyl - - 1.3 0.56

Pinoxaden >100[9] >1000[9] 12.3[9] 2.12[9]

Sethoxydim >100 - 32[5] -

Fenoxaprop-P-

ethyl
Toxic[7]

Moderately

Toxic[10]
0.46[7] -

Clodinafop-

propargyl
- Moderately Toxic 0.39 0.12

Key Observations:

Tralkoxydim demonstrates low toxicity to honeybees and earthworms.[1] Its toxicity to

aquatic organisms such as rainbow trout and green algae is moderate.[1]

Pinoxaden also shows low acute toxicity to honeybees and earthworms.[9]

Fenoxaprop-P-ethyl and Fluazifop-P-butyl exhibit higher toxicity to aquatic organisms

compared to Tralkoxydim.[7][10]
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Clethodim and Sethoxydim have moderate toxicity to fish.[5]

Efficacy on Key Weed Species
The environmental impact of a herbicide should be considered in the context of its efficacy. A

more effective herbicide may require lower application rates or fewer applications, potentially

reducing the overall environmental load.

Herbicide
Wild Oat (Avena
fatua/ludoviciana)

Annual Ryegrass
(Lolium rigidum)

Green Foxtail
(Setaria viridis)

Tralkoxydim
Good to Excellent[11]

[12]
Good Good

Clethodim Good Excellent Good

Fluazifop-P-butyl Excellent Excellent Excellent

Pinoxaden Excellent Excellent Excellent

Sethoxydim Good Good Good

Fenoxaprop-P-ethyl Excellent Excellent Good

Clodinafop-propargyl Excellent[13] Good Good

Key Observations:

All the compared graminicides are effective against wild oats, a major weed in cereal crops.

[11][12][13]

Fluazifop-P-butyl and Pinoxaden generally show a broader spectrum of high efficacy against

the listed grass weeds.

Mode of Action: ACCase Inhibition
Tralkoxydim and the other compared graminicides are classified as Group 1 herbicides by the

Herbicide Resistance Action Committee (HRAC). They act by inhibiting the acetyl-CoA

carboxylase (ACCase) enzyme, which is pivotal in the biosynthesis of fatty acids. This inhibition

disrupts the formation of cell membranes, leading to the death of susceptible grass species.
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Caption: ACCase Inhibition Pathway.

Experimental Protocols
The data presented in this guide are derived from studies that generally follow standardized

methodologies for environmental risk assessment of pesticides. Key experimental protocols are

based on guidelines from the Organisation for Economic Co-operation and Development

(OECD) and the U.S. Environmental Protection Agency (EPA) Office of Chemical Safety and

Pollution Prevention (OCSPP).
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Guideline: OECD 307 (Aerobic and Anaerobic Transformation in Soil); EPA OCSPP

835.4100 (Aerobic Soil Metabolism).

Methodology: The herbicide is applied to fresh soil samples with known characteristics (e.g.,

texture, organic carbon content, pH, microbial biomass). The treated soil is incubated under

controlled aerobic conditions (constant temperature and moisture). At various time intervals,

soil samples are extracted and analyzed using techniques like High-Performance Liquid

Chromatography (HPLC) to determine the concentration of the parent herbicide and its major

metabolites. The rate of degradation is used to calculate the DT50 (time to 50% dissipation)

and DT90 (time to 90% dissipation) values.

Mobility in Soil (Adsorption/Desorption)
Guideline: OECD 106 (Adsorption – Desorption Using a Batch Equilibrium Method); EPA

OCSPP 835.1220 (Adsorption/Desorption).

Methodology: The herbicide is added to a soil-water slurry and agitated until equilibrium is

reached. The concentration of the herbicide in the aqueous phase is measured, and the

amount adsorbed to the soil is calculated by difference. This allows for the determination of

the soil-water distribution coefficient (Kd). The Koc is then calculated by normalizing the Kd

value to the organic carbon content of the soil. Desorption is measured by replacing the

supernatant with a fresh solution and measuring the release of the herbicide from the soil.

Acute Toxicity to Fish
Guideline: OECD 203 (Fish, Acute Toxicity Test); EPA OCSPP 850.1075 (Fish Acute Toxicity

Test).

Methodology: Juvenile fish of a standard species (e.g., Rainbow Trout, Oncorhynchus

mykiss) are exposed to a range of concentrations of the herbicide in water for 96 hours

under controlled conditions (temperature, pH, light). Mortality and sublethal effects are

observed at regular intervals. The data are used to calculate the LC50 (the concentration

that is lethal to 50% of the test population).

Acute Immobilisation Test for Daphnia
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Guideline: OECD 202 (Daphnia sp. Acute Immobilisation Test); EPA OCSPP 850.1010

(Aquatic Invertebrate Acute Toxicity Test, Freshwater Daphnids).

Methodology:Daphnia magna are exposed to a series of herbicide concentrations for 48

hours. The number of immobilized daphnids is recorded at 24 and 48 hours. The results are

used to determine the EC50 (the concentration that causes immobilization in 50% of the

daphnids).

Algal Growth Inhibition Test
Guideline: OECD 201 (Freshwater Alga and Cyanobacteria, Growth Inhibition Test); EPA

OCSPP 850.5400 (Algal Toxicity).

Methodology: Cultures of a green alga (e.g., Selenastrum capricornutum) are exposed to

various concentrations of the herbicide for 72 to 96 hours. The growth of the algae is

measured over time (e.g., by cell counts or fluorescence). The EC50 is calculated based on

the inhibition of growth rate or yield.

Acute Toxicity to Honey Bees
Guideline: OECD 213 (Honeybees, Acute Oral Toxicity Test) and OECD 214 (Honeybees,

Acute Contact Toxicity Test); EPA OCSPP 850.3020 (Honey Bee Acute Contact Toxicity).

Methodology: For oral toxicity, bees are fed a sugar solution containing the herbicide. For

contact toxicity, the herbicide is applied directly to the dorsal thorax of the bees. Mortality is

assessed over 48 to 96 hours, and the LD50 (the dose that is lethal to 50% of the bees) is

determined.

Earthworm Acute Toxicity Test
Guideline: OECD 207 (Earthworm, Acute Toxicity Tests); EPA OCSPP 850.6200 (Earthworm

Subchronic Toxicity Test).

Methodology: Adult earthworms (e.g., Eisenia fetida) are exposed to the herbicide mixed into

an artificial soil substrate for 14 days. Mortality is assessed at 7 and 14 days, and the LC50

is calculated.
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Conclusion
This comparative guide illustrates that while Tralkoxydim and other graminicides share a

common mode of action, their environmental impact profiles exhibit notable differences.

Tralkoxydim is characterized by low soil persistence and low mobility, coupled with low toxicity

to key terrestrial non-target organisms like bees and earthworms. Its aquatic toxicity is

moderate. In comparison, some alternatives may have a higher potential for leaching or exhibit

greater toxicity to aquatic life.

The selection of a graminicide should involve a holistic assessment that balances efficacy

against specific weed pressures with a thorough consideration of its environmental fate and

ecotoxicological profile. The data and protocols presented in this guide are intended to provide

a foundational resource for such an evidence-based decision-making process. Researchers

are encouraged to consult the primary literature and regulatory documents for more detailed

information on specific products and their use conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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